Cas no 2631-26-7 (Phenol,3-(diethylamino)-, 1-(N-methylcarbamate))

Phenol,3-(diethylamino)-, 1-(N-methylcarbamate) structure
2631-26-7 structure
Product Name:Phenol,3-(diethylamino)-, 1-(N-methylcarbamate)
CAS No:2631-26-7
MF:C12H18N2O2
MW:222.283523082733
CID:263265
PubChem ID:17515
Update Time:2025-04-19

Phenol,3-(diethylamino)-, 1-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-(diethylamino)-, 1-(N-methylcarbamate)
    • [3-(diethylamino)phenyl] N-methylcarbamate
    • 3-(N,N-diethylamino)phenyl-N'-methylcarbamate
    • 3-Diethylaminophenyl N-methylcarbamate
    • 3-N,N-Diethylaminophenyl-N'-methylcarba
    • BRN 2977387
    • m-Diethylaminofenylester kyseliny methylkarbaminove [Czech]
    • methyl-carbamic acid-(3-diethylamino-phenyl ester)
    • Methyl-carbamidsaeure-(3-diaethylamino-phenylester)
    • N-Methylcarbamic acid 3-diethylaminophenyl ester
    • Phenol, 3-(diethylamino)-, methylcarbamate (ester)
    • Phenol, methylcarbamate (ester)
    • SFK-4
    • 3-13-00-00943 (Beilstein Handbook Reference)
    • UNII-3X7K57RW6W
    • SCHEMBL11580741
    • NSC128131
    • m-Diethylaminofenyl-N-methylkarbamat
    • AKOS040751005
    • NSC 128131
    • N-Methylcarbamic acid 3-(diethylamino)phenyl ester
    • NSC 17508
    • CARBAMIC ACID, N-METHYL-, 3-DIETHYLAMINOPHENYL ESTER
    • Phenol, 3-(diethylamino)-, 1-(N-methylcarbamate)
    • m-Diethylaminofenyl-N-methylkarbamat [Czech]
    • NSC17508
    • 3X7K57RW6W
    • m-Diethylaminofenylester kyseliny methylkarbaminove
    • (3-(Diethylamino)phenyl) N-methylcarbamate
    • 2631-26-7
    • starbld0037253
    • 3-(diethylamino)phenyl methylcarbamate
    • NSC-128131
    • Probes1_000344
    • Probes2_000031
    • Carbamic acid, 3-diethylaminophenyl ester
    • NSC-17508
    • DTXSID50180927
    • Inchi: 1S/C12H18N2O2/c1-4-14(5-2)10-7-6-8-11(9-10)16-12(15)13-3/h6-9H,4-5H2,1-3H3,(H,13,15)
    • InChI Key: CZZWOJXFCKBYNE-UHFFFAOYSA-N
    • SMILES: O(C(NC)=O)C1=CC=CC(=C1)N(CC)CC

Computed Properties

  • Exact Mass: 222.13694
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57
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